Cas no 2228224-46-0 (4-chloro-2-methoxypyridine-3-carboximidamide)

4-Chloro-2-methoxypyridine-3-carboximidamide is a versatile intermediate in organic synthesis, particularly valued for its functionalized pyridine core. The presence of both chloro and methoxy substituents enhances its reactivity, enabling selective modifications at the 3-position carboximidamide group. This compound is useful in pharmaceutical and agrochemical research, serving as a precursor for heterocyclic compounds such as pyrimidines and triazines. Its stability under standard conditions and compatibility with various coupling reactions make it a practical choice for constructing complex molecular architectures. The electron-withdrawing chloro group further facilitates nucleophilic displacement, broadening its utility in medicinal chemistry applications. Proper handling and storage are recommended due to its reactive functional groups.
4-chloro-2-methoxypyridine-3-carboximidamide structure
2228224-46-0 structure
Product Name:4-chloro-2-methoxypyridine-3-carboximidamide
CAS No:2228224-46-0
MF:C7H8ClN3O
MW:185.610919952393
CID:6040548
PubChem ID:165654014
Update Time:2025-05-22

4-chloro-2-methoxypyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-methoxypyridine-3-carboximidamide
    • EN300-1986099
    • 2228224-46-0
    • Inchi: 1S/C7H8ClN3O/c1-12-7-5(6(9)10)4(8)2-3-11-7/h2-3H,1H3,(H3,9,10)
    • InChI Key: GIOIBLKPUMNCJQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C(C=1C(=N)N)OC

Computed Properties

  • Exact Mass: 185.0355896g/mol
  • Monoisotopic Mass: 185.0355896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 72Ų

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Additional information on 4-chloro-2-methoxypyridine-3-carboximidamide

4-Chloro-2-methoxypyridine-3-carboximidamide (CAS No. 2228224-46-0): A Comprehensive Overview

4-Chloro-2-methoxypyridine-3-carboximidamide (CAS No. 2228224-46-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyridine backbone substituted with chloro, methoxy, and carboximidamide functional groups, exhibits unique chemical properties that make it valuable for various applications. In this article, we delve into its structure, synthesis, applications, and market trends, while addressing frequently searched questions about this compound.

The molecular structure of 4-chloro-2-methoxypyridine-3-carboximidamide consists of a pyridine ring with a chlorine atom at the 4-position, a methoxy group at the 2-position, and a carboximidamide moiety at the 3-position. This arrangement imparts distinct reactivity, making it a versatile intermediate in organic synthesis. Researchers often explore its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions about CAS 2228224-46-0 is its role in medicinal chemistry. Recent studies highlight its utility in designing novel therapeutics targeting infectious diseases and metabolic disorders. For instance, derivatives of this compound have shown promise in modulating enzyme activity, which is crucial for treating conditions like diabetes and inflammation. Its chloro-methoxy-pyridine scaffold is also being investigated for agrochemical applications, such as developing next-generation pesticides with improved efficacy and environmental safety.

The synthesis of 4-chloro-2-methoxypyridine-3-carboximidamide typically involves multi-step reactions, starting from commercially available pyridine derivatives. Key steps include chlorination, methoxylation, and carboximidamide functionalization. Researchers emphasize optimizing these processes to achieve high yields and purity, which are critical for industrial-scale production. Advanced techniques like microwave-assisted synthesis and flow chemistry are increasingly being adopted to enhance efficiency.

From a market perspective, the demand for CAS 2228224-46-0 is rising, driven by its applications in pharmaceuticals and agrochemicals. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to include this compound, catering to the growing needs of R&D laboratories. Additionally, its potential as a precursor for bioactive molecules has sparked interest among biotech startups and academic institutions.

Environmental and regulatory considerations are also trending topics related to 4-chloro-2-methoxypyridine-3-carboximidamide. As sustainability becomes a priority, researchers are exploring greener synthesis routes and evaluating the compound's biodegradability. Regulatory agencies are scrutinizing its safety profile, ensuring compliance with global chemical standards. These efforts align with the broader industry shift toward eco-friendly and ethically sourced chemicals.

In conclusion, 4-chloro-2-methoxypyridine-3-carboximidamide (CAS No. 2228224-46-0) is a compound of significant scientific and industrial relevance. Its unique structure, diverse applications, and growing market demand position it as a key player in modern chemistry. Whether you're a researcher, manufacturer, or enthusiast, understanding this compound's potential can open doors to innovative solutions in healthcare, agriculture, and beyond.

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